Cas no 2172231-34-2 ({5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}methanethiol)

{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol is a heterocyclic thiol derivative featuring a fused imidazo-oxazine core. This compound is of interest in medicinal chemistry and organic synthesis due to its reactive thiol (-SH) functional group, which enables selective conjugation or derivatization. The rigid bicyclic structure may confer stability and influence binding interactions in biologically active molecules. Its potential applications include serving as a building block for pharmaceuticals, particularly in the development of enzyme inhibitors or targeted therapeutics. The compound's unique scaffold offers opportunities for structural diversification, making it valuable in drug discovery and chemical biology research. Proper handling under inert conditions is recommended due to the thiol group's sensitivity to oxidation.
{5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}methanethiol structure
2172231-34-2 structure
Product Name:{5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}methanethiol
CAS No:2172231-34-2
MF:C7H10N2OS
MW:170.232100009918
CID:5965454
PubChem ID:165949174
Update Time:2025-10-12

{5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}methanethiol Chemical and Physical Properties

Names and Identifiers

    • {5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}methanethiol
    • EN300-1288519
    • {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol
    • 2172231-34-2
    • Inchi: 1S/C7H10N2OS/c11-5-6-3-8-7-4-10-2-1-9(6)7/h3,11H,1-2,4-5H2
    • InChI Key: MCBHVEQTHCLTGR-UHFFFAOYSA-N
    • SMILES: SCC1=CN=C2COCCN21

Computed Properties

  • Exact Mass: 170.05138412g/mol
  • Monoisotopic Mass: 170.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 28Ų

{5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}methanethiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1288519-0.05g
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol
2172231-34-2
0.05g
$1056.0 2023-05-24
Enamine
EN300-1288519-0.1g
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol
2172231-34-2
0.1g
$1106.0 2023-05-24
Enamine
EN300-1288519-0.25g
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol
2172231-34-2
0.25g
$1156.0 2023-05-24
Enamine
EN300-1288519-0.5g
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol
2172231-34-2
0.5g
$1207.0 2023-05-24
Enamine
EN300-1288519-1.0g
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol
2172231-34-2
1g
$1256.0 2023-05-24
Enamine
EN300-1288519-2.5g
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol
2172231-34-2
2.5g
$2464.0 2023-05-24
Enamine
EN300-1288519-5.0g
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol
2172231-34-2
5g
$3645.0 2023-05-24
Enamine
EN300-1288519-10.0g
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol
2172231-34-2
10g
$5405.0 2023-05-24
Enamine
EN300-1288519-50mg
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol
2172231-34-2
50mg
$888.0 2023-10-01
Enamine
EN300-1288519-100mg
{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol
2172231-34-2
100mg
$930.0 2023-10-01

Additional information on {5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}methanethiol

{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol

{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol is a unique organic compound with the CAS registry number 2172231-34-2. This compound belongs to the class of heterocyclic compounds and is characterized by its complex structure, which includes an imidazo[oxazin] ring system and a methanethiol group. The imidazo[oxazin] core is a fused bicyclic system comprising an imidazole and an oxazine ring, while the methanethiol group (-SCH₃) introduces sulfur-containing functionality into the molecule.

The synthesis of {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol involves advanced organic chemistry techniques and has been reported in several recent studies. Researchers have explored various methods to construct the imidazo[oxazin] framework efficiently. One notable approach involves the cyclization of appropriately substituted amines and thiols under specific reaction conditions to form the fused bicyclic system. The presence of the methanethiol group in this compound suggests potential applications in sulfur-based chemistry and biochemistry.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry and drug discovery. {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol has shown promise as a potential lead compound for developing new therapeutic agents due to its unique electronic properties and structural diversity. For instance, researchers have investigated its ability to act as a ligand in metalloenzyme inhibitors or as a component in bioactive molecules with anti-inflammatory or anticancer properties.

In terms of physical properties, {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol exhibits distinct solubility characteristics depending on its substituents and functional groups. Its methanethiol group contributes to its reactivity in various chemical reactions and makes it a valuable intermediate in organic synthesis. Additionally, the compound's stability under different conditions has been thoroughly examined in recent experiments to ensure its suitability for large-scale production and application.

The structural complexity of {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol provides opportunities for further functionalization and modification. Scientists have explored the possibility of introducing additional substituents or altering the existing ones to enhance its bioavailability or improve its pharmacokinetic profile. Such modifications could pave the way for novel drug delivery systems or advanced materials with tailored properties.

From an environmental standpoint, {5H,6H,[8 H]-imidazo [ ̃ ] [ ̃ ] oxazine - 3 - yl } methanethiol's synthesis pathway has been optimized to minimize waste generation and reduce environmental impact. Green chemistry principles have been incorporated into its production process to ensure sustainability and compliance with modern industrial standards.

In conclusion, {5 H ,6 H ,8 H - imidazo [ ̃ ] [ ̃ ] oxazine - 3 - yl } methanethiol is a fascinating compound with diverse applications across multiple fields of science and technology. Its unique structure and functional groups make it an ideal candidate for further research and development in areas such as medicinal chemistry , material science , and catalysis . As new insights into its properties continue to emerge , this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD